(3,4-dichlorobenzyl)[1,3-dimethyl-3-(5-methyl-2-furyl)butyl]amine

• IUPAC Name: N-[(3,4-dichlorophenyl)methyl]-4-methyl-4-(5-methylfuran-2-yl)pentan-2-amine
• InChI: InChI=1S/C18H23Cl2NO/c1-12(10-18(3,4)17-8-5-13(2)22-17)21-11-14-6-7-15(19)16(20)9-14/h5-9,12,21H,10-11H2,1-4H3
• InChI Key: MZRURWRYELJFDS-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=C(O1)C(C)(C)CC(C)NCC2=CC(=C(C=C2)Cl)Cl
• Molecular Formula: C18H23Cl2NO
• Molecular Weight: 340.3 g/mol

Description

(3,4-dichlorobenzyl)[1,3-dimethyl-3-(5-methyl-2-furyl)butyl]amine, also known as DCBA, is a synthetic compound that has been extensively studied for its potential use in scientific research. DCBA is a member of the family of compounds known as amine derivatives, which are commonly used in the development of new pharmaceuticals and other biologically active substances. In

Mechanism of Action

The mechanism of action of (3,4-dichlorobenzyl)[1,3-dimethyl-3-(5-methyl-2-furyl)butyl]amine is not fully understood, but it is believed to involve the inhibition of various enzymes and other biological processes. (3,4-dichlorobenzyl)[1,3-dimethyl-3-(5-methyl-2-furyl)butyl]amine has been shown to inhibit the activity of several key enzymes involved in the replication of viruses and bacteria, as well as the growth and proliferation of cancer cells. Additionally, (3,4-dichlorobenzyl)[1,3-dimethyl-3-(5-methyl-2-furyl)butyl]amine has been shown to modulate the activity of various signaling pathways involved in the regulation of cell growth and survival.
Biochemical and Physiological Effects:
(3,4-dichlorobenzyl)[1,3-dimethyl-3-(5-methyl-2-furyl)butyl]amine has been shown to have a wide range of biochemical and physiological effects, including the inhibition of viral and bacterial replication, the modulation of cell signaling pathways, and the induction of apoptosis (programmed cell death) in cancer cells. Additionally, (3,4-dichlorobenzyl)[1,3-dimethyl-3-(5-methyl-2-furyl)butyl]amine has been shown to have antioxidant properties, which may contribute to its potential therapeutic effects in various diseases.

Advantages and Limitations for Lab Experiments

One advantage of using (3,4-dichlorobenzyl)[1,3-dimethyl-3-(5-methyl-2-furyl)butyl]amine in lab experiments is its ability to selectively target specific biological processes, making it a useful tool for studying the mechanisms of action of various diseases and developing new drugs. However, one limitation of using (3,4-dichlorobenzyl)[1,3-dimethyl-3-(5-methyl-2-furyl)butyl]amine in lab experiments is its relatively low solubility in water, which can make it difficult to work with in certain experimental conditions.

Future Directions

There are several potential future directions for research on (3,4-dichlorobenzyl)[1,3-dimethyl-3-(5-methyl-2-furyl)butyl]amine. One area of interest is the development of new drugs based on the structure of (3,4-dichlorobenzyl)[1,3-dimethyl-3-(5-methyl-2-furyl)butyl]amine for the treatment of various diseases. Additionally, further research is needed to fully understand the mechanisms of action of (3,4-dichlorobenzyl)[1,3-dimethyl-3-(5-methyl-2-furyl)butyl]amine and its potential therapeutic effects in various diseases. Finally, there is a need for further studies to explore the safety and toxicity of (3,4-dichlorobenzyl)[1,3-dimethyl-3-(5-methyl-2-furyl)butyl]amine in animal and human models, which will be important for the development of new drugs based on this compound.

Synthesis Methods

The synthesis of (3,4-dichlorobenzyl)[1,3-dimethyl-3-(5-methyl-2-furyl)butyl]amine involves a multi-step process that begins with the reaction of 3,4-dichlorobenzyl chloride with 1,3-dimethyl-3-(5-methyl-2-furyl)butylamine in the presence of a base catalyst. The resulting intermediate is then subjected to further reactions, including reduction and hydrogenation, to produce the final product. The synthesis of (3,4-dichlorobenzyl)[1,3-dimethyl-3-(5-methyl-2-furyl)butyl]amine is a complex process that requires careful control of reaction conditions and purification steps to ensure the purity and quality of the final product.

Scientific Research Applications

(3,4-dichlorobenzyl)[1,3-dimethyl-3-(5-methyl-2-furyl)butyl]amine has been studied for its potential use in a variety of scientific research applications, including as a tool for studying the mechanisms of action of various biological processes. (3,4-dichlorobenzyl)[1,3-dimethyl-3-(5-methyl-2-furyl)butyl]amine has been shown to have a wide range of biological activities, including antiviral, antibacterial, and antifungal properties. Additionally, (3,4-dichlorobenzyl)[1,3-dimethyl-3-(5-methyl-2-furyl)butyl]amine has been studied for its potential use in the development of new drugs for the treatment of various diseases, including cancer, Alzheimer's disease, and Parkinson's disease.